Cas no 1384067-22-4 (2(3H)-Oxazolone, 4-(3-methylphenyl)-)
1384067-22-4 structure
Product Name:2(3H)-Oxazolone, 4-(3-methylphenyl)-
CAS No:1384067-22-4
MF:C10H9NO2
MW:175.183962583542
CID:2152621
Update Time:2023-08-05
2(3H)-Oxazolone, 4-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-(m-tolyl)oxazol-2(3H)-one
- 2(3H)-Oxazolone, 4-(3-methylphenyl)-
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- Inchi: 1S/C10H9NO2/c1-7-3-2-4-8(5-7)9-6-13-10(12)11-9/h2-6H,1H3,(H,11,12)
- InChI Key: ZEAGUIQCDKPWSX-UHFFFAOYSA-N
- SMILES: O1C(NC(=C1)C1C=CC=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 247
- Topological Polar Surface Area: 38.3
2(3H)-Oxazolone, 4-(3-methylphenyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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